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Compound of Interest

Compound Name: 1-Tetradecanol-d2

Cat. No.: B575270 Get Quote

This guide provides a comparative analysis of 1-Tetradecanol-d2, a deuterated form of

myristyl alcohol, against its non-deuterated counterpart and other long-chain fatty alcohols. The

following sections detail the purity assessment, comparative data, and the experimental

methodologies crucial for researchers, scientists, and professionals in drug development.

Purity and Isotopic Abundance: A Comparative
Overview
The critical quality attributes for 1-Tetradecanol-d2 are its chemical purity and isotopic

enrichment. While a specific Certificate of Analysis for 1-Tetradecanol-d2 is not publicly

available, this guide compiles representative data based on commercially available deuterated

standards and non-deuterated 1-Tetradecanol. The following table summarizes the key purity

specifications for 1-Tetradecanol-d2 and its common alternatives.
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Parameter
1-
Tetradecanol-
d2 (Typical)

1-Tetradecanol
(High Purity)

1-Dodecanol
(Alternative)

1-Hexadecanol
(Alternative)

Chemical Purity >98% (by GC) >99% (by GC)[1] ≥98% (by GC)[2] ≥99%

Isotopic Purity ≥98 atom % D Not Applicable Not Applicable Not Applicable

Molecular

Formula
C₁₄H₂₈D₂O[3] C₁₄H₃₀O[4][5] C₁₂H₂₆O[2] C₁₆H₃₄O[6]

Molecular Weight 216.40 g/mol [3]
214.39 g/mol [4]

[5]
186.34 g/mol [7] 242.44 g/mol

CAS Number 169398-02-1[3] 112-72-1[4][5] 112-53-8[2] 36653-82-4

Experimental Protocols for Purity Assessment
Accurate determination of chemical and isotopic purity is paramount for the reliable application

of 1-Tetradecanol-d2 in research. The following are standard methodologies employed for this

purpose.

Chemical Purity Determination by Gas Chromatography
(GC)
Objective: To determine the percentage of 1-Tetradecanol (deuterated or non-deuterated)

relative to other volatile impurities.

Instrumentation:

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

Capillary Column: Typically a non-polar column (e.g., DB-1 or equivalent).

Procedure:

Sample Preparation: A dilute solution of the sample is prepared in a high-purity solvent such

as hexane or ethyl acetate.
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Injection: A small volume (typically 1 µL) of the sample solution is injected into the GC inlet.

Separation: The components of the sample are separated based on their boiling points and

interaction with the stationary phase as they pass through the column.

Detection: The FID detects the organic compounds as they elute from the column.

Quantification: The peak area of 1-Tetradecanol is compared to the total area of all peaks to

calculate the percentage purity.

Isotopic Purity Assessment by Mass Spectrometry (MS)
or Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the degree of deuterium incorporation in 1-Tetradecanol-d2.

1. Mass Spectrometry (MS):

Instrumentation: A high-resolution mass spectrometer (e.g., ESI-HRMS).

Procedure: The sample is ionized, and the mass-to-charge ratio of the resulting ions is

measured. The relative abundance of the deuterated (M+2) and non-deuterated (M)

molecular ions is used to calculate the isotopic purity.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrumentation: A high-field NMR spectrometer.

Procedure: ¹H NMR spectroscopy is used to observe the reduction in signal intensity at the

position of deuteration compared to a non-deuterated standard. The integration of the

remaining proton signals relative to other protons in the molecule allows for the calculation of

the deuterium incorporation.

Visualization of Analytical Workflows
The following diagrams illustrate the logical flow of the purity assessment process and a

comparative analysis framework.
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Sample Handling

Analytical Procedures

Data Interpretation

Final Report

1-Tetradecanol-d2 Sample

Chemical Purity Analysis (GC) Isotopic Purity Analysis (MS or NMR)
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Certificate of Analysis
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Caption: Workflow for the purity assessment of 1-Tetradecanol-d2.
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Caption: Framework for the comparative analysis of 1-Tetradecanol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis of 1-Tetradecanol-d2: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575270#certificate-of-analysis-and-purity-
assessment-of-1-tetradecanol-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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